Cas no 883538-54-3 (Methyl[(7-methyl-1H-indol-2-yl)methyl]amine)

Methyl[(7-methyl-1H-indol-2-yl)methyl]amine is a substituted indole derivative featuring a methylamine functional group at the 2-position and an additional methyl substituent at the 7-position of the indole core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural similarity to bioactive indole alkaloids. The presence of the methylamine moiety enhances its potential as a building block for the synthesis of more complex molecules, including receptor-targeting ligands. Its well-defined structure and moderate reactivity make it suitable for further functionalization, enabling applications in drug discovery and biochemical studies. The compound is typically handled under controlled conditions due to its sensitivity.

Methyl[(7-methyl-1H-indol-2-yl)methyl]amine structure

883538-54-3 structure

Product Name:Methyl[(7-methyl-1H-indol-2-yl)methyl]amine

CAS No:883538-54-3

MF:C₁₁H₁₄N₂

MW:174.242262363434

MDL:MFCD05181833

CID:4718400

Update Time:2025-06-07

Methyl[(7-methyl-1H-indol-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

- methyl[(7-methyl-1H-indol-2-yl)methyl]amine
- N-METHYL-1-(7-METHYL-1H-INDOL-2-YL)-METHANAMINE
- BB 0220011
- N-methyl-1-(7-methyl-1H-indol-2-yl)methanamine
- Methyl[(7-methyl-1H-indol-2-yl)methyl]amine
- MDL： MFCD05181833
- Inchi： 1S/C11H14N2/c1-8-4-3-5-9-6-10(7-12-2)13-11(8)9/h3-6,12-13H,7H2,1-2H3
- InChI Key： RIOMCQNGTRFUPR-UHFFFAOYSA-N
- SMILES： N1C(CNC)=CC2C=CC=C(C)C1=2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
Topological Polar Surface Area: 27.8

Methyl[(7-methyl-1H-indol-2-yl)methyl]amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	016188-500mg	N-Methyl-1-(7-methyl-1H-indol-2-yl)-methanamine	883538-54-3		500mg	$184.00	2023-09-09

Methyl[(7-methyl-1H-indol-2-yl)methyl]amine Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
3. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
4. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
5. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966

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